Cas no 62221-93-6 (Cyclohexanecarboxamide, 1-octyl-2-oxo-)

Cyclohexanecarboxamide, 1-octyl-2-oxo- structure
62221-93-6 structure
Product Name:Cyclohexanecarboxamide, 1-octyl-2-oxo-
CAS No:62221-93-6
MF:C15H27NO2
MW:253.380384683609
CID:453813
PubChem ID:12330586
Update Time:2025-04-19

Cyclohexanecarboxamide, 1-octyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxamide, 1-octyl-2-oxo-
    • 1-octyl-2-oxocyclohexane-1-carboxamide
    • DTXSID60490529
    • 62221-93-6
    • Inchi: 1S/C15H27NO2/c1-2-3-4-5-6-8-11-15(14(16)18)12-9-7-10-13(15)17/h2-12H2,1H3,(H2,16,18)
    • InChI Key: PBPMSHZVRDTNCR-UHFFFAOYSA-N
    • SMILES: O=C1CCCCC1(C(N)=O)CCCCCCCC

Computed Properties

  • Exact Mass: 253.20431
  • Monoisotopic Mass: 253.204179104g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • PSA: 60.16
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